Cas no 1261947-27-6 (5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid)

• Product Name: 5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid
• CAS No: 1261947-27-6
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18317163
• CID: 2765300
• PubChem ID: 53222988
• Update Time: 2025-06-11

5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Formylthiophen-2-yl)-6-hydroxynicotinic acid, 95%
• SCHEMBL2559129
• MFCD18317163
• 1261947-27-6
• 5-(5-FORMYLTHIOPHEN-2-YL)-6-HYDROXYNICOTINIC ACID
• DTXSID70687286
• 5-(5-Formylthiophen-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid

• MDL： MFCD18317163
• Inchi： 1S/C11H7NO4S/c13-5-7-1-2-9(17-7)8-3-6(11(15)16)4-12-10(8)14/h1-5H,(H,12,14)(H,15,16)
• InChI Key： VUPFFOMFRMSFNJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Additional information on 5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid

Introduction to 5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic Acid (CAS No. 1261947-27-6)

5-(5-Formylthiophen-2-YL)-6-hydroxynicotinic acid is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261947-27-6, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of this compound incorporates both aromatic and heterocyclic components, making it a versatile candidate for further exploration in medicinal chemistry.

The core structure of 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid consists of a thiophene ring linked to a nicotinic acid moiety. The presence of a formyl group on the thiophene ring enhances its reactivity, allowing for diverse chemical modifications that can tailor its biological activity. This feature makes the compound particularly interesting for synthetic chemists and pharmacologists who are seeking novel scaffolds for drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiophene derivatives due to their wide range of biological activities. Studies have shown that compounds containing thiophene rings exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The hydroxynicotinic acid component further contributes to the compound's pharmacological profile by providing a site for interaction with biological targets. This dual functionality makes 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Nicotinic acid derivatives are known to interact with various enzymes, including those involved in metabolic pathways. The formyl group on the thiophene ring can serve as a handle for further functionalization, enabling the design of molecules that can selectively inhibit or activate specific enzymes. This capability is crucial for developing drugs that target complex diseases such as diabetes, obesity, and cardiovascular disorders.

Recent research has highlighted the importance of thiophene-based compounds in the development of new therapeutic agents. For instance, studies have demonstrated that certain thiophene derivatives can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. Given that dysregulation of these pathways is implicated in various diseases, including cancer and inflammatory conditions, 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid could serve as a valuable tool for understanding and modulating these processes.

The hydroxynicotinic acid moiety in this compound also suggests potential applications in antioxidant therapy. Hydroxynicotinic acids are known to possess antioxidant properties, which can help protect cells from oxidative stress induced by reactive oxygen species. This property is particularly relevant in the context of aging and neurodegenerative diseases, where oxidative damage plays a significant role. By leveraging the antioxidant potential of this compound, researchers may develop novel strategies to combat these conditions.

In addition to its pharmacological applications, 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid has interesting chemical properties that make it useful in synthetic chemistry. The formyl group provides a site for condensation reactions, allowing for the formation of complex structures through cross-coupling reactions such as Suzuki-Miyaura coupling or Heck reaction. These reactions are widely used in drug discovery to construct novel molecular frameworks with desired biological activities.

The synthesis of this compound has been optimized by several research groups to ensure high yields and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining regioselectivity. These efforts have resulted in efficient synthetic routes that can be scaled up for industrial production if needed.

The biological activity of 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid has been evaluated through various in vitro and in vivo studies. Initial findings suggest that this compound exhibits promising effects on several biological targets, including enzymes and receptors involved in metabolic regulation. Further studies are ongoing to elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in medicine and biotechnology. By integrating computational methods with experimental approaches, researchers can accelerate the discovery process and identify new derivatives with enhanced properties. This interdisciplinary approach is essential for unlocking the full potential of 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid and related compounds.

In conclusion, 5-(5-formylthiophen-2-yl)-6-hydroxynicotinic acid (CAS No. 1261947-27-6) is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug development. As our understanding of its biological activities continues to grow, so too will its potential applications across various therapeutic areas.